Cas no 133186-52-4 (2-fluoro-2-methylpropane-1,3-diamine dihydrochloride)

2-Fluoro-2-methylpropane-1,3-diamine dihydrochloride is a fluorinated diamine compound with a branched alkyl structure, offering unique reactivity due to the presence of both amine and fluorine functional groups. The dihydrochloride salt form enhances stability and solubility in aqueous systems, making it suitable for applications in pharmaceutical synthesis and organic chemistry. The fluorine substituent introduces steric and electronic effects, which can influence reaction pathways and selectivity. This compound is particularly valuable as a building block for the development of fluorinated bioactive molecules, where its structural features may improve metabolic stability or binding affinity. Its high purity and well-defined composition ensure consistent performance in synthetic workflows.
2-fluoro-2-methylpropane-1,3-diamine dihydrochloride structure
133186-52-4 structure
Product Name:2-fluoro-2-methylpropane-1,3-diamine dihydrochloride
CAS No:133186-52-4
MF:C4H12ClFN2
MW:142.602883338928
CID:5571896
Update Time:2025-08-03

2-fluoro-2-methylpropane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride
    • Inchi: 1S/C4H11FN2.ClH/c1-4(5,2-6)3-7;/h2-3,6-7H2,1H3;1H
    • InChI Key: ROEYRKLFPMXFIE-UHFFFAOYSA-N
    • SMILES: C(F)(C)(CN)CN.Cl

2-fluoro-2-methylpropane-1,3-diamine dihydrochloride Pricemore >>

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$ 115.00 2022-06-05
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Additional information on 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride

Professional Introduction to 2-Fluoro-2-Methylpropane-1,3-Diamine Dihydrochloride (CAS No. 133186-52-4)

2-fluoro-2-methylpropane-1,3-diamine dihydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 133186-52-4, represents a fascinating molecule with a unique structural framework that has implications for various biochemical applications. The presence of both fluorine and amino functional groups makes it a particularly intriguing candidate for further exploration in medicinal chemistry.

The molecular structure of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride consists of a fluorinated isobutyl backbone with two amino groups at the 1 and 3 positions, which are further stabilized by hydrochloride salts. This configuration endows the compound with specific electronic and steric properties that can be exploited in the design of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity, making it a valuable substituent in drug development.

In recent years, there has been a surge in research focused on fluorinated amines due to their potential as bioisosteres in drug design. These compounds often exhibit improved pharmacokinetic profiles, including enhanced solubility and bioavailability, which are critical factors in the development of effective pharmaceuticals. The study of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride aligns with this trend, as researchers investigate its potential applications in treating various diseases.

One of the most promising areas of research involving 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride is its role as an intermediate in the synthesis of bioactive molecules. The compound's bifunctional nature allows it to serve as a versatile building block for constructing more complex pharmacophores. For instance, it has been explored as a precursor in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The fluorine atom's ability to participate in hydrogen bonding and hydrophobic interactions further enhances its utility in these applications.

The pharmacological properties of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride have also been studied in detail. Preclinical investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders. By modulating these targets, it could potentially offer therapeutic benefits for conditions such as diabetes and obesity. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating neurological disorders.

The synthesis of 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride presents unique challenges due to the need for precise functional group manipulation. Advanced synthetic techniques, such as fluorination reactions and protecting group strategies, are employed to achieve the desired product with high purity. These methods often involve specialized equipment and reagents, underscoring the importance of expertise in organic chemistry for successful production.

In conclusion, 2-fluoro-2-methylpropane-1,3-diamine dihydrochloride (CAS No. 133186-52-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the advancement of medicinal chemistry.

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